Cas no 632-93-9 (3,5-Dicarbethoxy-1,4-dihydro-2,4,6-trimethylpyridine)

• Product Name: 3,5-Dicarbethoxy-1,4-dihydro-2,4,6-trimethylpyridine
• CAS No: 632-93-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD00005950
• CID: 507768
• PubChem ID: 87567213
• Update Time: 2025-04-19

3,5-Dicarbethoxy-1,4-dihydro-2,4,6-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,4,6-trimethyl-, 3,5-diethyl ester
• 3,5-Diethoxycarbonyl-1,4-dihydro-2,4,6-collidine
• 3,5-Dicarbethoxy-1,4-dihydro-2,4,6-trimethylpyridine
• Diethyl 1,4-dihydro-2,4,6-trimethyl-3,5-pyridinedicarboxylate
• diethyl 2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Diethyl-1.4-dihydro-2.4.6-trimethyl-3.5-pyridinedicarboxyla
• DDC
• 1,4-Dihydro-2,4,6-trimethyl-3,5-pyridinedicarboxylic Acid Diethyl Ester
• DDC (porphyrinogen)
• DICARBETHOXYDIHYDROCOLLIDINE
• 3,5-Diethoxycarbonyl-1,4-dihydrocollidine
• 3,5-Dicarbethoxy-1,4-dihydrocollidine
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,4,6-trimethyl-, diethyl ester
• DDC (VAN)
• 3,5-Bis(ethoxycarbonyl)-1,4-dihydrocollidine
• 1,4-Dihydro-3,5-dicarbethoxycollidine
• MLS000766200
• Diethyl
• D0558
• CHEBI:83605
• Diethyl 1,4-dihydro-2,4,6-trimethylpyridine-3,5-dicarboxylate
• Diethyl 2,4,6-trimethyl-1,4-dihydro-3,5-pyridinedicarboxylate #
• HMS2564I21
• NSC-8910
• MFCD00005950
• MixCom1_000194
• CHEMBL3189958
• SR-01000635388-1
• Diethyl 1,4-dihydro-2,4,6-trimethyl-3,5-pyridinedicarboxylate, 99%
• GS-5680
• SCHEMBL3503405
• NSC 8910;DDC
• NSC8910
• DTXSID6060898
• CS-0067585
• HY-118594
• Oprea1_040271
• EINECS 211-188-0
• Maybridge1_000106
• CCG-45634
• NS00018653
• AKOS005208036
• 3,4-dihydrocollidine
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,4,6-trimethyl-, 3,5-diethyl ester
• DB-243409
• NSC 49528
• 3,5-diethyl 2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• F11713
• Q27157006
• NSC49528
• diethyl2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 632-93-9
• MLS000554355
• BDBM50073946
• NCGC00246343-02
• SMR000146672
• CHEMBL3409638
• 2,4,6-Trimethyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• NCGC00246343-01
• 3, 1,4-dihydro-2,4,6-trimethyl-, diethyl ester
• PD063982
• NSC-49528
• diethyl 1,4-dihydro-2,4,6-trimethyl pyridine-3,5-dicarboxylate
• 1,5-dicarbethoxycollidine
• DB-054451
• 3,5-Diethoxycarbonyl-1,4-dihydro-s-collidine
• 1,4-Dihydro-2,4,6-trimethyl-3,5-pyridinedicarboxylic acid, diethyl ester
• NSC 8910

• MDL： MFCD00005950
• Inchi： 1S/C14H21NO4/c1-6-18-13(16)11-8(3)12(14(17)19-7-2)10(5)15-9(11)4/h8,15H,6-7H2,1-5H3
• InChI Key： CDVAIHNNWWJFJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1C)=O

Computed Properties

• Exact Mass: 267.14700
• Monoisotopic Mass: 267.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.32
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Slightly white crystalline powder
• Density: 1.1116 (rough estimate)
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 410.51°C (rough estimate)
• Flash Point: 123.3°C
• Refractive Index: 1.5280 (estimate)
• PSA: 64.63000
• LogP: 2.22870
• Solubility: Slightly soluble in water.

3,5-Dicarbethoxy-1,4-dihydro-2,4,6-trimethylpyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：US7979375
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Flammable area